

Pharmacological Profile of Fominoben: An In-depth Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Noleptan*
CAS No.: 24600-36-0
Cat. No.: B1203303

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fominoben is a centrally acting antitussive agent, previously marketed under brand names such as **Noleptan**. It belongs to the benzanilide class of compounds and has been used for the symptomatic relief of cough. Beyond its primary antitussive indication, fominoben has also demonstrated respiratory stimulant, anxiolytic-like, and anticonvulsant properties. This technical guide provides a comprehensive overview of the pharmacological profile of fominoben, with a focus on its antitussive effects, mechanism of action, and available clinical and preclinical data.

Mechanism of Action

Fominoben's antitussive effect is believed to be mediated through its interaction with the central nervous system. Unlike many other antitussive agents, fominoben binds poorly to the sigma-1 receptor.^[1] Instead, its primary mechanism is thought to involve the modulation of the γ -aminobutyric acid (GABA) system.

Research indicates that fominoben acts as an agonist at the benzodiazepine site of the GABA-A receptor.[1] This agonistic action enhances the effect of GABA, the primary inhibitory neurotransmitter in the brain. The binding of fominoben to the benzodiazepine site allosterically modulates the GABA-A receptor, increasing the frequency of chloride channel opening in response to GABA. This influx of chloride ions leads to hyperpolarization of the neuronal membrane, resulting in neuronal inhibition. This inhibitory effect within the central cough pathways is thought to suppress the cough reflex.

The anticonvulsant and anxiolytic-like properties of fominoben further support its action on the GABA-A receptor.[2][3] Studies have shown that the benzodiazepine antagonist Ro 15-1788 can antagonize the anticonvulsant effects of fominoben, providing further evidence for its mechanism of action at the benzodiazepine binding site.[3]



[Click to download full resolution via product page](#)

Proposed mechanism of action of Fominoben.

Preclinical Pharmacology

Antitussive Activity

Quantitative data on the antitussive efficacy of fominoben from preclinical studies, such as the median effective dose (ED50) in animal models of cough (e.g., citric acid-induced cough in guinea pigs), are not readily available in the public domain.

Animal Model	Tussive Agent	Route of Administration	ED50 (mg/kg)	Reference
Data not available	Data not available	Data not available	Data not available	

Receptor Binding Affinity

Fominoben's interaction with the benzodiazepine binding site on the GABA-A receptor has been quantified in radioligand binding assays.

Radioligand	Tissue Preparation	IC50 (μM)	Reference
³ H-ethyl-beta-carboline-3-carboxylate	Rat cortical membranes	4.05 ± 0.10 (in the absence of GABA)	[3]
³ H-ethyl-beta-carboline-3-carboxylate	Rat cortical membranes	2.2 ± 0.05 (in the presence of GABA)	[3]

Clinical Pharmacology

A double-blind clinical study compared the effects of fominoben with dextromethorphan in patients with chronic obstructive lung disease (COLD) and hypoxia. The study highlighted fominoben's respiratory stimulant properties in addition to its antitussive effects.[\[4\]](#)

Parameter	Fominoben (160 mg, t.i.d. for 2 weeks)	Dextromethorphan (30 mg, t.i.d. for 2 weeks)
Arterial O ₂ Pressure (PaO ₂)	Significant increase	No significant change
Arterial CO ₂ Pressure (PaCO ₂)	Significant decrease	No significant change
pH	Rise	Rise
Alveolar-arterial O ₂ difference (A-aDO ₂)	No improvement	No improvement

Pharmacokinetics

Detailed pharmacokinetic parameters for fominoben, including maximum plasma concentration (C_{max}), time to reach maximum plasma concentration (T_{max}), elimination half-life (t_{1/2}), and metabolic pathways in different species, are not well-documented in publicly available literature.


Species	Route	Dose (mg/kg)	Cmax	Tmax	t _{1/2}	Metabolism	Excretion	Reference
Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	

Experimental Protocols

General Protocol for Evaluating Antitussive Activity in Guinea Pigs (Citric Acid-Induced Cough Model)

This is a generalized protocol for assessing the antitussive potential of a test compound. The specific parameters used for fominoben are not available.

- **Animal Model:** Male Dunkin-Hartley guinea pigs are commonly used.
- **Acclimatization:** Animals are acclimatized to the experimental conditions for a specified period.
- **Drug Administration:** The test compound (e.g., fominoben) or vehicle is administered via a specific route (e.g., oral, intraperitoneal) at various doses.
- **Cough Induction:** After a predetermined pretreatment time, animals are individually placed in a whole-body plethysmograph and exposed to an aerosolized solution of a tussive agent, typically citric acid (e.g., 0.3 M solution for a defined duration).
- **Data Acquisition:** The number of coughs is recorded during and immediately after the exposure period. Coughs are identified by their characteristic sound and associated pressure changes in the plethysmograph.
- **Data Analysis:** The antitussive effect is calculated as the percentage inhibition of the cough response compared to the vehicle-treated control group. The ED₅₀, the dose that produces a 50% reduction in coughing, is then determined.



[Click to download full resolution via product page](#)

General workflow for antitussive testing.

Conclusion

Fominoben is an antitussive agent with a unique pharmacological profile centered on its agonistic activity at the benzodiazepine site of the GABA-A receptor. This mechanism distinguishes it from many other cough suppressants and also accounts for its observed anxiolytic-like and anticonvulsant effects. Clinical data suggests it may also have a beneficial respiratory stimulant effect in certain patient populations. However, a comprehensive understanding of its pharmacological profile is hampered by the limited availability of quantitative preclinical efficacy data and detailed pharmacokinetic studies. Further research would be necessary to fully elucidate the therapeutic potential and complete pharmacological characteristics of fominoben.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Airway opioid receptors mediate inhibition of cough and reflex bronchoconstriction in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Association of cough hypersensitivity with tracheal TRPV1 activation and neurogenic inflammation in a novel guinea pig model of citric acid-induced chronic cough - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Pharmacological Profile of Fominoben: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1203303/docs#pharmacological-profile-of-fominoben-an-in-depth-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)